Cas no 2229097-72-5 (3-(1-amino-2-hydroxyethyl)-4-bromobenzonitrile)

• Product Name: 3-(1-amino-2-hydroxyethyl)-4-bromobenzonitrile
• CAS No: 2229097-72-5
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• CID: 6019571
• PubChem ID: 165711526
• Update Time: 2025-06-30

3-(1-amino-2-hydroxyethyl)-4-bromobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-2-hydroxyethyl)-4-bromobenzonitrile
• EN300-1934692
• 2229097-72-5

• Inchi： 1S/C9H9BrN2O/c10-8-2-1-6(4-11)3-7(8)9(12)5-13/h1-3,9,13H,5,12H2
• InChI Key： NABWCCJZQVAUBU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1C(CO)N

Computed Properties

• Exact Mass: 239.98983g/mol
• Monoisotopic Mass: 239.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70Ų

Additional information on 3-(1-amino-2-hydroxyethyl)-4-bromobenzonitrile

3-(1-amino-2-hydroxyethyl)-4-bromobenzonitrile: A Comprehensive Overview

3-(1-amino-2-hydroxyethyl)-4-bromobenzonitrile is a compound with the CAS number 2229097-72-5, which has garnered significant attention in the field of organic chemistry due to its unique structure and potential applications. This compound is characterized by its benzene ring, which is substituted with a nitrile group at the 4-position, a bromine atom at the 3-position, and an aminoethanol group at the 1-position. The combination of these functional groups makes it a versatile molecule with diverse chemical properties.

The benzonitrile core of this compound serves as a platform for various chemical transformations. The nitrile group can be readily converted into other functional groups, such as amides or carboxylic acids, through standard organic reactions. This versatility makes 3-(1-amino-2-hydroxyethyl)-4-bromobenzonitrile a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its use in the development of novel pharmaceutical agents, where its ability to undergo multiple transformations is particularly advantageous.

The presence of the bromine atom at the 4-position introduces additional reactivity to the molecule. Bromine is known for its ability to participate in substitution reactions, making it a useful handle for further functionalization. Researchers have utilized this property to develop new methodologies for constructing heterocyclic compounds, which are of great interest in drug discovery and materials science.

The aminoethanol group at the 1-position adds hydrophilic character to the molecule, enhancing its solubility in polar solvents. This feature is particularly beneficial in biological applications, where solubility is often a critical factor. Recent advancements in medicinal chemistry have leveraged this property to design bioactive molecules with improved pharmacokinetic profiles.

From a synthetic perspective, 3-(1-amino-2-hydroxyethyl)-4-bromobenzonitrile can be prepared through a variety of routes. One common approach involves the substitution of bromine on a benzonitrile derivative, followed by subsequent functionalization to introduce the aminoethanol group. Modern synthetic techniques, including catalytic cross-coupling reactions and microwave-assisted synthesis, have significantly streamlined the production process, making it more efficient and scalable.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been used as a building block for constructing bioactive molecules targeting various disease states. For instance, recent studies have demonstrated its utility in designing inhibitors for enzymes involved in cancer progression. Additionally, its unique structure makes it a candidate for use in materials science, particularly in the development of advanced polymers and coatings.

From an environmental standpoint, understanding the fate and behavior of 3-(1-amino-2-hydroxyethyl)-4-bromobenzonitrile in natural systems is crucial. Studies have indicated that this compound undergoes biodegradation under specific conditions, suggesting that it may not persist long-term in ecosystems. However, further research is needed to fully characterize its environmental impact and ensure sustainable practices during its production and use.

In conclusion, 3-(1-amino-2-hydroxyethyl)-4-bromobenzonitrile (CAS No: 2229097-72-5) is a multifaceted compound with significant potential across various fields of chemistry. Its unique combination of functional groups provides ample opportunities for further exploration and innovation. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly play an increasingly important role in both academic and industrial settings.